Cas no 2580202-45-3 (2-{(tert-butoxy)carbonylamino}-5-propylthiophene-3-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-5-propylthiophene-3-carboxylic acid
• CAS No: 2580202-45-3
• MF: C₁₃H₁₉NO₄S
• MW: 285.359262704849
• CID: 5659571
• PubChem ID: 165888371
• Update Time: 2025-10-29

2-{(tert-butoxy)carbonylamino}-5-propylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580202-45-3
• EN300-27729215
• 2-{[(tert-butoxy)carbonyl]amino}-5-propylthiophene-3-carboxylic acid
• 2-{(tert-butoxy)carbonylamino}-5-propylthiophene-3-carboxylic acid

• Inchi： 1S/C13H19NO4S/c1-5-6-8-7-9(11(15)16)10(19-8)14-12(17)18-13(2,3)4/h7H,5-6H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： YZLRFROZLHEEGF-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C=C1CCC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.10347926g/mol
• Monoisotopic Mass: 285.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 104Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-5-propylthiophene-3-carboxylic acid

Professional Introduction to 2-{(tert-butoxy)carbonylamino}-5-propylthiophene-3-carboxylic Acid (CAS No. 2580202-45-3)

2-{(tert-butoxy)carbonylamino}-5-propylthiophene-3-carboxylic acid, identified by its CAS number 2580202-45-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and structural versatility. The presence of both amide and carboxylic acid functional groups in its molecular structure makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's name can be broken down into several key components that highlight its chemical characteristics. The term (tert-butoxy)carbonylamino indicates the presence of a tert-butoxycarbonyl (Boc) group, which is commonly used in peptide synthesis to protect the amino group during coupling reactions. This protective group ensures that the amino functionality remains inert under certain reaction conditions, allowing for selective modifications elsewhere in the molecule. The second key moiety, 5-propylthiophene-3-carboxylic acid, refers to the thiophene ring system substituted with a propyl group at the 5-position and a carboxylic acid group at the 3-position. This arrangement contributes to the compound's unique electronic and steric properties, making it a promising candidate for further derivatization and application.

In recent years, thiophene derivatives have been extensively studied due to their potential applications in pharmaceuticals, agrochemicals, and organic electronics. The structural motif of thiophene offers a conjugated system that can be modified to exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 2-{(tert-butoxy)carbonylamino}-5-propylthiophene-3-carboxylic acid may contribute to its ability to interact with biological targets, making it a useful scaffold for drug discovery efforts.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The Boc-protected amine group can be deprotected under mild acidic conditions, allowing for the introduction of other functional groups or for coupling with carboxylic acids via amide bond formation. This flexibility makes it an invaluable reagent in the synthesis of peptidomimetics and other complex molecules. Additionally, the carboxylic acid functionality at the 3-position can be further modified through esterification, amidation, or other transformations, providing additional avenues for structural diversification.

The propylthiophene core itself has been explored for its potential in material science applications. Thiophene-based polymers and oligomers are known for their excellent electrical properties and are widely used in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic devices. The introduction of a propyl group at the 5-position may influence the electronic properties of the thiophene ring by altering the conjugation length and electron delocalization within the molecule. This modification could lead to novel materials with enhanced performance characteristics.

Recent research has also highlighted the role of thiophene derivatives in medicinal chemistry beyond their use as intermediates. For instance, studies have demonstrated that certain thiophene-based compounds exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation. The structural features of 2-{(tert-butoxy)carbonylamino}-5-propylthiophene-3-carboxylic acid may make it a suitable precursor for designing molecules that target these enzymes directly. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can identify potential lead compounds derived from this scaffold that may exhibit improved pharmacological profiles.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include the introduction of the propyl group via Grignard reactions or alkylation protocols, followed by functionalization at the 3-position with a carboxylic acid group through oxidation or carboxylation reactions. The final step involves protecting the amino group with a Boc group using di-tert-butyl dicarbonate (Boc₂O). Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) to confirm intermediate structures and final product integrity.

The applications of 2-{(tert-butoxy)carbonylamino}-5-propylthiophene-3-carboxylic acid extend beyond pharmaceuticals into other areas such as agrochemicals and specialty chemicals. In agrochemical research, thiophene derivatives have been shown to possess herbicidal and fungicidal properties due to their ability to disrupt essential biological pathways in plants and fungi. The unique structure of this compound may make it a valuable candidate for developing new crop protection agents that are more effective and environmentally friendly.

In conclusion, 2-{(tert-butoxy)carbonylamino}-5-propylthiophene-3-carboxylic acid (CAS No. 2580202-45-3) is a versatile compound with significant potential in multiple scientific disciplines. Its combination of protective groups and functionalizable moieties makes it an excellent intermediate for drug discovery efforts aimed at developing novel therapeutic agents. Additionally, its structural features may contribute to its utility in material science applications involving conjugated polymers and electronic materials. As research continues to uncover new applications for thiophene derivatives, compounds like this one will undoubtedly play a crucial role in advancing scientific knowledge and technological innovation.